Cas no 1353985-55-3 (N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide)

• Product Name: N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide
• CAS No: 1353985-55-3
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2163411
• Update Time: 2025-06-08

N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(2-amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide
• (1R,4R)-N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide
• N-(4-((2-Aminoethyl)(ethyl)amino)cyclohexyl)acetamide
• AM94758
• AM101973
• N-{4-[(2-aminoethyl)ethylamino]cyclohexyl}acetamide
• N-{trans-4-[(2-Aminoethyl)(ethyl)amino]cyclohexyl}acetamide
• (1R,4R)-N-{4-[(2-aminoethyl)ethylamino]cyclohexyl}acetamide
• N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide

• Inchi： 1S/C12H25N3O/c1-3-15(9-8-13)12-6-4-11(5-7-12)14-10(2)16/h11-12H,3-9,13H2,1-2H3,(H,14,16)
• InChI Key： QJRZGGLOIWZAMR-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCC(CC1)N(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Topological Polar Surface Area: 58.4

Additional information on N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide

Comprehensive Overview of N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide (CAS No. 1353985-55-3)

N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide (CAS No. 1353985-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of cyclohexylamine derivatives, which are widely studied for their role in drug discovery and development. Researchers are particularly interested in its amino-ethyl-ethyl-amino functional group, which contributes to its reactivity and binding affinity in biological systems.

In recent years, the demand for N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide has surged, driven by its potential applications in targeted therapy and small-molecule drug design. With the rise of precision medicine and AI-driven drug discovery, compounds like this are increasingly being explored for their ability to interact with specific proteins or enzymes. The acetamide moiety, combined with the cyclohexyl backbone, offers a versatile scaffold for modifications, making it a valuable building block in medicinal chemistry.

One of the most frequently asked questions about CAS No. 1353985-55-3 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like DMSO and methanol, which is crucial for its use in in vitro assays. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for laboratories and pharmaceutical companies. Researchers also highlight its potential as a ligand or intermediate in synthesizing more complex molecules.

The growing interest in N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide is further fueled by its relevance in neuropharmacology and cancer research. Preliminary studies suggest that its structural features may enable interactions with G-protein-coupled receptors (GPCRs), a key target class in drug development. Moreover, its ethyl-amino side chain could play a role in modulating cellular signaling pathways, making it a candidate for investigating cell proliferation and apoptosis mechanisms.

From a synthetic chemistry perspective, the compound's cyclohexyl ring provides a rigid framework that can enhance molecular recognition and binding specificity. This attribute is particularly valuable in designing enzyme inhibitors or receptor agonists/antagonists. The amino-ethyl group also introduces opportunities for further functionalization, allowing chemists to tailor the molecule for specific applications, such as fluorescence labeling or proteomics studies.

As the scientific community continues to explore CAS No. 1353985-55-3, its potential in bioconjugation and drug delivery systems is becoming increasingly evident. For instance, its acetamide group can serve as a linker for attaching other bioactive molecules, enabling the creation of hybrid therapeutics. This versatility aligns with the current trend toward multifunctional drugs that address complex diseases like neurodegenerative disorders and autoimmune conditions.

In conclusion, N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide (CAS No. 1353985-55-3) represents a promising compound with broad applicability in modern research. Its unique structure, combined with its potential in drug discovery and biochemical assays, positions it as a valuable tool for scientists. As advancements in computational chemistry and high-throughput screening accelerate, this compound is likely to play an even more significant role in shaping the future of therapeutic innovation.